Pterocarpans
Pterocarpans are a class of polyphenolic compounds derived from coumarin degradation, commonly found in various plant species including legumes and barks. These natural products exhibit a range of biological activities, such as antioxidant, anti-inflammatory, and antitumor properties due to their structural diversity and functional groups. Structurally, pterocarpans typically consist of a chromone ring system connected to an aliphatic side chain via a ketone group, which contributes significantly to their pharmacological potential. Their unique chemical composition makes them promising candidates for the development of new drugs in pharmaceutical research. The extraction and isolation of pterocarpans from plants can be challenging due to their low abundance and structural complexity; however, modern chromatographic techniques offer efficient methods for purification and analysis.

Structure | Chemical Name | CAS | MF |
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(2S,6aR,11aR)-2-(1-methylethenyl)-1,2-dihydro-6H-[1]benzofuro[3,2-c]furo[3,2-g]chromene-6a,9(11aH)-diol | 61080-23-7 | C20H18O5 |
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(6aR,11aR)-3,9-dimethoxy-6a,11a-dihydro-6H-[1]benzofuro[3,2-c]chromen-4-ol | 61135-95-3 | C17H16O5 |
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phaseolin | 607368-43-4 | C20H18O4 |
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13S-glyceollin III | 79082-46-5 | C20H18O5 |
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(6aS,11aS)-3,9-dimethoxy-6a,11a-dihydro-6H-[1]benzofuro[3,2-c]chromene | 7678-43-5 | C17H16O4 |
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(-)-Tuberosin | 133813-48-6 | C20H18O5 |
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Leiocarpin | 34198-69-1 | C21H18O5 |
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Desmodin | 56257-27-3 | C22H22O6 |
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Edulenanol | 76165-14-5 | C21H20O5 |
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2-Methoxymedicarpin | 56752-00-2 | C17H16O5 |
Related Literature
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Jing-fu Liu,Qian Liu,Gui-bin Jiang Chem. Commun., 2011,47, 1613-1615
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Lulu Yao,Jiajun Gu,Weiqiang Wang,Tengfei Li,Dongling Ma,Qinglei Liu,Wang Zhang,Waseem Abbas,Ashkan Bahadoran,Di Zhang Nanoscale, 2019,11, 2138-2142
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Fengwen Kang,Mingying Peng,Xiaobao Yang,Guoping Dong,Guochao Nie,Weijiang Liang,Shanhui Xu,Jianrong Qiu J. Mater. Chem. C, 2014,2, 6068-6076
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Ian R. Gould,Lynda B. Williams,Garrett D. Shaver,Kristin N. Johnson New J. Chem., 2019,43, 19137-19148
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